Allylamine
Allylamine
Allylamine appears as a colorless to light yellow colored liquid with a strong ammonia-like odor. Less dense than water. Vapors are heavier than air. Toxic by inhalation, ingestion and skin absorption. Irritates skin, eyes and mucous membranes. Flash point below 0°F. Boiling point 130°F. Used to make pharmaceuticals and other chemicals.
ALLYLAMINE, also known as 3 Aminopropylene, is classified as a monoalkylamine. Monoalkylamines are organic compounds containing an primary aliphatic amine group. ALLYLAMINE is considered a soluble (in water), basic compound. Allylamine is a colorless to light yellow colored liquid with a strong ammonia-like odor. Less dense than water. Vapors are heavier than air. Toxic by inhalation, ingestion and skin absorption. Irritates skin, eyes and mucous membranes. Flash point below 0F. Boiling point 130F. Used to make pharmaceuticals and other chemicals.
Possesses an unusual and selective cytotoxicity for VASCULAR SMOOTH MUSCLE cells in dogs and rats. Useful for experiments dealing with arterial injury, myocardial fibrosis or cardiac decompensation.
ALLYLAMINE, also known as 3 Aminopropylene, is classified as a monoalkylamine. Monoalkylamines are organic compounds containing an primary aliphatic amine group. ALLYLAMINE is considered a soluble (in water), basic compound. Allylamine is a colorless to light yellow colored liquid with a strong ammonia-like odor. Less dense than water. Vapors are heavier than air. Toxic by inhalation, ingestion and skin absorption. Irritates skin, eyes and mucous membranes. Flash point below 0F. Boiling point 130F. Used to make pharmaceuticals and other chemicals.
Possesses an unusual and selective cytotoxicity for VASCULAR SMOOTH MUSCLE cells in dogs and rats. Useful for experiments dealing with arterial injury, myocardial fibrosis or cardiac decompensation.
Brand Name:
Vulcanchem
CAS No.:
107-11-9
VCID:
VC21123672
InChI:
InChI=1S/C3H7N/c1-2-3-4/h2H,1,3-4H2
SMILES:
C=CCN
Molecular Formula:
C3H7N
CH2CHCH2NH2
C3H7N
CH2CHCH2NH2
C3H7N
Molecular Weight:
57.09 g/mol
Allylamine
CAS No.: 107-11-9
Cat. No.: VC21123672
Molecular Formula: C3H7N
CH2CHCH2NH2
C3H7N
Molecular Weight: 57.09 g/mol
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Specification
| Description | Allylamine appears as a colorless to light yellow colored liquid with a strong ammonia-like odor. Less dense than water. Vapors are heavier than air. Toxic by inhalation, ingestion and skin absorption. Irritates skin, eyes and mucous membranes. Flash point below 0°F. Boiling point 130°F. Used to make pharmaceuticals and other chemicals. ALLYLAMINE, also known as 3 Aminopropylene, is classified as a monoalkylamine. Monoalkylamines are organic compounds containing an primary aliphatic amine group. ALLYLAMINE is considered a soluble (in water), basic compound. Allylamine is a colorless to light yellow colored liquid with a strong ammonia-like odor. Less dense than water. Vapors are heavier than air. Toxic by inhalation, ingestion and skin absorption. Irritates skin, eyes and mucous membranes. Flash point below 0F. Boiling point 130F. Used to make pharmaceuticals and other chemicals. Possesses an unusual and selective cytotoxicity for VASCULAR SMOOTH MUSCLE cells in dogs and rats. Useful for experiments dealing with arterial injury, myocardial fibrosis or cardiac decompensation. |
|---|---|
| CAS No. | 107-11-9 |
| Molecular Formula | C3H7N CH2CHCH2NH2 C3H7N |
| Molecular Weight | 57.09 g/mol |
| IUPAC Name | prop-2-en-1-amine |
| Standard InChI | InChI=1S/C3H7N/c1-2-3-4/h2H,1,3-4H2 |
| Standard InChI Key | VVJKKWFAADXIJK-UHFFFAOYSA-N |
| SMILES | C=CCN |
| Canonical SMILES | C=CCN |
| Boiling Point | 131 to 136 °F at 760 mm Hg (EPA, 1998) 53.3 °C 53.5 °C 52-53 °C |
| Colorform | Colorless to light yellow liquid |
| Flash Point | -20 °F (EPA, 1998) -29 °C (-20 °F) - closed cup 10 °F (-12 °C) - closed cup -29 °C c.c. |
| Melting Point | -126 °F (NTP, 1992) -88.2 °C -88 °C |
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